(R)-3-(6-Methyl-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3R)-3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H21N3O3/c1-10-5-6-12(16-15-10)19-11-7-8-17(9-11)13(18)20-14(2,3)4/h5-6,11H,7-9H2,1-4H3/t11-/m1/s1
• InChI Key: VVZILKWVDNDAAZ-LLVKDONJSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CC1=NN=C(C=C1)O[C@@H]2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

This compound is a chiral pyrrolidine derivative featuring a tert-butyl carbamate group and a 6-methyl-pyridazine substituent linked via an ether bond at the 3-position of the pyrrolidine ring. Its stereochemistry (R-configuration) is critical for biological activity and binding specificity, particularly in medicinal chemistry applications such as enzyme inhibition or receptor modulation. The tert-butyl ester acts as a protective group, enhancing solubility and stability during synthetic processes .

Biological Activity

(R)-3-(6-Methyl-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester, with CAS number 1264035-38-2, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (R)-3-(6-Methyl-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester is C14H21N3O3. The compound features a pyrrolidine ring connected to a pyridazine moiety, which is known for its role in various biological activities.

Property	Value
Molecular Weight	277.34 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
Log P (Partition Coefficient)	Not specified

Pharmacological Effects

Research indicates that (R)-3-(6-Methyl-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibits various biological activities, particularly as an inhibitor of specific enzymes and receptors.

• Kinase Inhibition : The compound has been studied for its inhibitory effects on certain kinases, which are crucial in cell signaling pathways. Kinases play a significant role in cancer progression and other diseases.
• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties against specific bacterial strains, although detailed mechanisms remain to be elucidated.

The mechanism by which this compound exerts its biological effects is primarily through the modulation of kinase activity. It has been suggested that the compound interacts with the ATP-binding site of kinases, thereby inhibiting their function. This interaction can lead to reduced cell proliferation and increased apoptosis in cancer cells.

Case Study 1: Kinase Inhibition

In a recent study published in Molecular Pharmacology, researchers explored the inhibitory effects of (R)-3-(6-Methyl-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester on CDK4/6 kinases. The results demonstrated a significant reduction in kinase activity with an IC50 value in the low micromolar range, indicating potent inhibitory action.

Case Study 2: Antimicrobial Activity

Another study evaluated the antibacterial properties of the compound against Gram-positive and Gram-negative bacteria. The findings revealed that the compound exhibited moderate antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antibiotics.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of tert-butyl pyrrolidine/pyrrolidine-1-carboxylate derivatives with heterocyclic substitutions. Below is a detailed comparison with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Differences	Molecular Formula	Pharmacological Relevance	References
(R)-3-(6-Methyl-pyridazin-3-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyridazine ring with methyl group at C6; ether linkage	C₁₅H₂₁N₃O₃	Potential kinase inhibitor; used in intermediates for drug discovery
(R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrimidine ring with methoxy (C6) and methylsulfanyl (C2) groups; ether linkage	C₁₆H₂₂N₄O₄S	Enhanced binding to MDM2-p53 interaction sites; anticancer applications
(S)-3-(6-Methyl-pyridazin-3-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Sulfur atom replaces oxygen in the linker; S-configuration	C₁₅H₂₁N₃O₂S	Altered pharmacokinetics (higher lipophilicity); tested in protease inhibition assays
3-(Quinoxalin-2-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester	Quinoxaline ring instead of pyridazine; no methyl substitution	C₁₇H₂₁N₃O₃	Fluorescence properties; explored in optical sensors and nucleic acid targeting
tert-Butyl 3-((6-iodo-3-methoxypyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate	Pyridine ring with iodo and methoxy groups; methylene spacer in linker	C₁₆H₂₂IN₃O₄	Radiopharmaceutical precursor; iodine allows for isotopic labeling

Key Findings from Comparative Studies

Heterocyclic Ring Impact: Pyridazine-based analogs (e.g., the target compound) exhibit stronger π-π stacking interactions compared to pyrimidine or quinoxaline derivatives, favoring kinase inhibition . Methoxy and methylsulfanyl groups in pyrimidine analogs (e.g., C₁₆H₂₂N₄O₄S) increase steric bulk and electron density, enhancing binding to hydrophobic pockets in MDM2-p53 complexes .

Linker Modifications :

• Replacing the ether oxygen with sulfur (as in the S-configuration analog) increases lipophilicity (logP +0.5) but reduces metabolic stability due to susceptibility to oxidation .

Stereochemical Influence :

• The R-configuration in the target compound improves enantioselectivity in chiral recognition assays by 20–30% compared to racemic mixtures or S-isomers .

Functional Group Effects :

• Iodine substitution in pyridine analogs (e.g., C₁₆H₂₂IN₃O₄) enables radioactive labeling for imaging studies but introduces synthetic challenges in purifying halogenated intermediates .